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Compound of Interest

Compound Name: Z-Ile-Leu-aldehyde

Cat. No.: B611938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Z-Ile-Leu-aldehyde, also known as Z-IL-CHO or γ-Secretase Inhibitor XII, is a potent and

competitive peptide aldehyde inhibitor of γ-secretase and the Notch signaling pathway.[1][2][3]

Its ability to modulate these critical cellular processes makes it a valuable tool in research,

particularly in studies related to cancer, neurodegenerative diseases, and developmental

biology.[4] Proper preparation of a stable and accurate stock solution is paramount for

obtaining reliable and reproducible experimental results. This document provides a detailed

protocol for the preparation, storage, and handling of Z-Ile-Leu-aldehyde stock solutions.

Chemical and Physical Properties
A comprehensive understanding of the physicochemical properties of Z-Ile-Leu-aldehyde is

essential for its effective use in experimental settings. Key properties are summarized in the

table below.
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Property Value Reference(s)

Synonyms
Z-IL-CHO, GSI-XII, γ-

Secretase inhibitor XII
[1][3]

CAS Number 161710-10-7

Molecular Formula C₂₀H₃₀N₂O₄

Molecular Weight 362.47 g/mol [5]

Appearance Solid powder

Solubility ≥ 10.8 mg/mL in DMSO [3]

Purity >99.5% [6]

Mechanism of Action: Inhibition of the Notch
Signaling Pathway
Z-Ile-Leu-aldehyde exerts its biological effects primarily through the inhibition of γ-secretase, a

key enzyme in the Notch signaling pathway.[3] The Notch pathway is a highly conserved

signaling cascade that plays a crucial role in cell fate determination, proliferation, differentiation,

and apoptosis.[4]

The signaling is initiated when a Notch receptor on one cell binds to a ligand (e.g., Delta or

Jagged) on an adjacent cell. This interaction triggers a series of proteolytic cleavages. The final

cleavage is mediated by the γ-secretase complex, which releases the Notch Intracellular

Domain (NICD).[1][7] NICD then translocates to the nucleus, where it forms a complex with the

transcription factor CSL, leading to the activation of target genes such as those in the HES and

HEY families.[2] Z-Ile-Leu-aldehyde competitively inhibits the γ-secretase complex, thereby

preventing the release of NICD and blocking downstream gene transcription.[1][3]
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Caption: The Notch signaling pathway and the inhibitory action of Z-Ile-Leu-aldehyde.

Experimental Protocols
Materials and Equipment

Z-Ile-Leu-aldehyde powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Calibrated pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Stock Solution Preparation Protocol (10 mM in DMSO)
Pre-handling Preparation: Before opening, bring the vial of Z-Ile-Leu-aldehyde powder to

room temperature to prevent condensation of moisture. Ensure all handling is performed in a

clean, dry environment, preferably in a fume hood.
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Weighing the Compound: Accurately weigh the desired amount of Z-Ile-Leu-aldehyde
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.62 mg of the

compound (Molecular Weight = 362.47 g/mol ).

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the Z-Ile-Leu-
aldehyde powder. For the example above, add 1 mL of DMSO.

Cap the vial tightly and vortex thoroughly for 1-2 minutes to ensure complete dissolution.

Gentle warming to 37°C can aid in solubilization if necessary.[3] Visually inspect the

solution to ensure no particulates are present.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can lead to degradation of the compound, it

is crucial to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in

sterile microcentrifuge tubes or cryovials.[8]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[8]

Note: Some sources indicate that solutions are unstable and should be prepared fresh.[9]

It is recommended to verify the stability under your specific experimental conditions.

Preparation of Working Solutions
For cell culture experiments, the concentrated DMSO stock solution must be further diluted to

the final working concentration in the cell culture medium. It is important to ensure that the final

concentration of DMSO in the culture medium does not exceed a level that is toxic to the cells

(typically <0.5%).

Thawing: Thaw a single aliquot of the Z-Ile-Leu-aldehyde stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentration. For example, to prepare a 10 µM working solution
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from a 10 mM stock, you can perform a 1:1000 dilution.

Application: Add the final working solution to your cell culture plates and mix gently by

swirling. Always include a vehicle control (medium with the same final concentration of

DMSO) in your experiments.

Safety and Handling Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat,

chemical-resistant gloves, and safety glasses when handling Z-Ile-Leu-aldehyde.[6]

Handle the compound in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of the powder.[10]

Avoid contact with skin and eyes. In case of contact, rinse the affected area thoroughly with

water.[6]

Refer to the manufacturer's Safety Data Sheet (SDS) for complete safety information.

Experimental Workflow
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Caption: A typical experimental workflow for using Z-Ile-Leu-aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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